Cas no 940842-72-8 (N-(1-cyanocyclohexyl)-N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]propanamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]propanamide
• CAS No: 940842-72-8
• MF: C₁₄H₂₁N₅OS
• MW: 307.414440870285
• CID: 5680326
• PubChem ID: 17463939
• Update Time: 2025-10-29

N-(1-cyanocyclohexyl)-N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033838441
• N-(1-cyanocyclohexyl)-N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]propanamide
• EN300-26680396
• 940842-72-8
• Z226771686

• Inchi： 1S/C14H21N5OS/c1-10(21-13-16-11(2)17-18-13)12(20)19(3)14(9-15)7-5-4-6-8-14/h10H,4-8H2,1-3H3,(H,16,17,18)
• InChI Key： CLUAWFCLLFKTML-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C)=N1)C(C)C(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 307.14668148g/mol
• Monoisotopic Mass: 307.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]propanamide

N-(1-Cyanocyclohexyl)-N-Methyl-2-[(3-Methyl-1H-1,2,4-Triazol-5-Yl)Sulfanyl]Propanamide: A Comprehensive Overview

N-(1-Cyanocyclohexyl)-N-Methyl-2-[(3-Methyl-1H-1,2,4-Triazol-5-Yl)Sulfanyl]Propanamide, identified by the CAS number 940842-72-8, is a complex organic compound with a diverse range of potential applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a cyanocyclohexyl group, a methylamino group, and a triazole moiety. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyanocyclohexyl intermediate. This is followed by the introduction of the methylamino group and the triazole sulfanyl moiety through carefully designed coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

One of the most significant areas of research involving this compound is its potential application in drug development. The presence of the triazole group, which is known for its ability to form hydrogen bonds and participate in π-interactions, makes this compound an attractive candidate for targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases. These findings have sparked interest in exploring its potential as a lead compound for developing new therapeutic agents.

In addition to its pharmaceutical applications, this compound has also been investigated for its use in agrochemicals. The sulfanyl group attached to the triazole ring contributes to the molecule's stability and bioavailability, making it suitable for use as a fungicide or insecticide. Recent research has focused on optimizing its efficacy while reducing potential environmental impacts. For example, researchers have explored modifying the substituents on the triazole ring to enhance selectivity and reduce toxicity to non-target organisms.

The structural versatility of N-(1-Cyanocyclohexyl)-N-Methyl-2-[(3-Methyl-1H-1,2,4-Triazol-5-Yl)Sulfanyl]Propanamide also lends itself to applications in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π-stacking interactions makes it a candidate for use in self-assembled monolayers or nanomaterials. Preliminary studies have demonstrated that this compound can form stable films with unique optical and electronic properties, opening up possibilities for its use in sensors or electronic devices.

From a mechanistic standpoint, the reactivity of this compound is influenced by the electronic effects of its substituents. The electron-withdrawing nature of the cyanocyclohexyl group enhances the electrophilicity of certain positions within the molecule, making it more reactive towards nucleophilic attacks. This property has been exploited in various organic transformations, such as Michael additions and nucleophilic substitutions. Recent advancements in transition metal catalysis have further expanded the scope of reactions that can be performed using this compound as a starting material.

In terms of safety and environmental impact, preliminary toxicity studies indicate that this compound exhibits low acute toxicity when administered at typical experimental doses. However, long-term studies are still needed to fully assess its safety profile. Efforts are also underway to develop biodegradable derivatives that can minimize environmental contamination upon disposal.

In conclusion, N-(1-Cyanocyclohexyl)-N-Methyl-2-[(3-Methyl-1H-1,2,4-Triazol-5-Yl)Sulfanyl]Propanamide (CAS No. 940842-72-8) is a multifaceted compound with promising applications across various fields. Its unique structure enables it to participate in diverse chemical reactions and interactions, making it a valuable tool for researchers in drug discovery, agrochemistry, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.